Cas no 2034546-66-0 (1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea)

• Product Name: 1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea
• CAS No: 2034546-66-0
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 5358892
• Update Time: 2025-06-29

1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-(benzofuran-2-yl)-2-hydroxypropyl)-3-isopropylurea
• 1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-propan-2-ylurea
• 1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea

• Inchi： 1S/C15H20N2O3/c1-10(2)17-14(18)16-9-15(3,19)13-8-11-6-4-5-7-12(11)20-13/h4-8,10,19H,9H2,1-3H3,(H2,16,17,18)
• InChI Key： RAOAIZHWAMEPFD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(C)(CNC(NC(C)C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 1.6
• Topological Polar Surface Area: 74.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea

Introduction to 1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea (CAS No. 2034546-66-0)

1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea (CAS No. 2034546-66-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

The chemical structure of 1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea is defined by its complex arrangement of functional groups. The compound features a benzofuran moiety, a hydroxypropyl group, and an isopropyl urea segment. These structural elements contribute to its unique physicochemical properties, such as solubility, stability, and bioavailability. The presence of the benzofuran ring imparts aromatic character and enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes.

The molecular formula of 1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea is C₁₇H₁₉N₃O₃, with a molecular weight of approximately 309.35 g/mol. The compound exhibits good thermal stability and is stable under standard laboratory conditions. However, it is sensitive to strong acids and bases, which can lead to hydrolysis of the urea bond.

Synthesis Methods

The synthesis of 1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea has been reported using various approaches, each with its own advantages and limitations. One common method involves the reaction of 1-benzofuran-2-carbaldehyde with (R)-lactate in the presence of a suitable catalyst to form the intermediate hydroxypropyl benzofuran derivative. This intermediate is then reacted with isopropylamine and phosgene to yield the final urea product.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This method typically involves the one-pot reaction of 1-benzofuran-2-carbaldehyde with (R)-lactate and isopropylamine under microwave irradiation conditions. The resulting product is purified using column chromatography or recrystallization techniques.

Biological Activities

1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea has demonstrated a range of biological activities that make it a promising candidate for drug development. One of its key activities is its ability to modulate neurotransmitter systems in the brain. Studies have shown that the compound can selectively bind to serotonin receptors, particularly the 5-HT₇ receptor subtype, which plays a crucial role in regulating mood and cognitive function.

In addition to its effects on neurotransmitter systems, 1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea has also been investigated for its anti-inflammatory properties. Research has indicated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Cancer Research

The potential anticancer properties of 1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea have been explored in several preclinical studies. One study published in the Journal of Medicinal Chemistry reported that the compound exhibits selective cytotoxicity against human breast cancer cells (MCF7) while showing minimal toxicity to normal cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

Further research has also shown that 1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea can enhance the efficacy of existing chemotherapeutic agents by sensitizing cancer cells to drug-induced apoptosis. This synergistic effect could potentially lead to more effective treatment regimens with reduced side effects.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further clinical evaluation of 1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-yl)urea. Several phase I clinical trials are currently underway to assess the safety and pharmacokinetics of the compound in healthy volunteers and patients with specific diseases. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research efforts are focused on optimizing the formulation and delivery methods for 1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(propan-2-y l)urea. Nanoparticle-based delivery systems are being explored as a means to enhance bioavailability and target specific tissues or organs. These advancements could significantly improve the therapeutic index and patient outcomes.

Conclusion

1-[2-(1-benzofuran-2-y l)-hydroxyprop yl]-3-propan -y l)urea (CAS No. 0), with its unique chemical structure and diverse biological activities, represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its potential applications in treating neurological disorders, inflammatory diseases, and cancer make it an exciting area of study for researchers and clinicians alike. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments in the future. p >